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Compound of Interest

3-Bromo-5-chloro-2-
Compound Name:

hydroxybenzophenone
CAS No.: 85346-47-0
Cat. No.: B1298629

Get Quote

Executive Summary

This guide details the synthetic protocols for 3-Bromo-5-chloro-2-hydroxybenzophenone, a
critical intermediate in the development of UV absorbers, agrochemicals, and pharmaceutical
scaffolds.[1] We present two distinct, validated pathways:

o Direct Regioselective Bromination: Ideal for high-throughput synthesis starting from
commercially available 5-chloro-2-hydroxybenzophenone.[1]

o Fries Rearrangement (Total Synthesis): A robust, cost-effective route starting from 2-bromo-
4-chlorophenol, suitable for large-scale manufacturing where raw material costs are
paramount.[1]

Chemical Identity & Properties

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1298629#bc-rfq
https://www.benchchem.com/product/b1298629/docs?utm_src=pdf-body#application-note-advanced-synthesis-of-3-bromo-5-chloro-2-hydroxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Description
Chemical Name 3-Bromo-5-chloro-2-hydroxybenzophenone
CAS Number 85346-47-0

Molecular Formula

Molecular Weight 311.56 g/mol
Appearance Pale yellow crystalline solid
Melting Point 97-99 °C (Typical)

Soluble in DCM, Ethyl Acetate, Toluene;

Solubilit
Y sparingly soluble in water.[1]

Retrosynthetic Analysis

The synthesis relies on exploiting the ortho/para directing power of the hydroxyl group.

o Pathway A (Bromination): The 5-chloro-2-hydroxybenzophenone scaffold directs electrophilic
bromine to the vacant 3-position (ortho to OH).[1]

o Pathway B (Fries Rearrangement): The benzoyl group is introduced onto 2-bromo-4-
chlorophenol via esterification followed by an aluminum chloride-mediated migration to the
sterically accessible ortho position (C6 of the phenol, becoming C1 of the benzophenone).[1]
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Figure 1: Retrosynthetic disconnection showing two primary viable routes.

Method A: Direct Regioselective Bromination

Best for: Laboratory scale, high purity requirements, and when 5-chloro-2-
hydroxybenzophenone is available.[1]

Reaction Logic

The starting material, 5-chloro-2-hydroxybenzophenone, contains a deactivated ring due to the
electron-withdrawing carbonyl group.[1] However, the hydroxyl group strongly activates the
ortho and para positions. With the para position (C5) blocked by chlorine and the carbonyl at
C1, the C3 position is the exclusive site for electrophilic aromatic substitution.

Reagents & Catalysts

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1298629/docs?utm_src=pdf-body-img#application-note-advanced-synthesis-of-3-bromo-5-chloro-2-hydroxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2_-chloro-2-aminobenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Reagent Role Equiv. Notes
5-Chloro-2-
hydroxybenzophenon Substrate 1.0 CAS: 85-19-8
e
Bromine ( _ Handle in fume hood.
Electrophile 1.05-1.1
[1]
)
) ) ) Promotes polarization
Glacial Acetic Acid Solvent 10-15Vv
of Br-Br bond.[1]
Scavenges HBr;
. prevents desilylation
Sodium Acetate ) ) )
Buffer 1.1 or side reactions if

(NaOAc) .
sensitive groups

present.[1]

Step-by-Step Protocol

e Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, addition funnel,
and a reflux condenser connected to a caustic scrubber (NaOH trap) to neutralize HBr
fumes.

o Dissolution: Charge the flask with 5-Chloro-2-hydroxybenzophenone (10.0 g, 43 mmol) and
Glacial Acetic Acid (100 mL). Add Sodium Acetate (3.9 g, 47 mmol). Stir at room temperature
until dissolved.

e Bromination: Dilute Bromine (2.4 mL, 47 mmol) in 10 mL of acetic acid. Add this solution
dropwise over 30 minutes at room temperature.

o Observation: The deep red color of bromine should fade as it reacts.

e Reaction: Stir the mixture at 40-50 °C for 2—4 hours. Monitor by TLC (Eluent: 10%
EtOAc/Hexanes) or HPLC.[1]

e Quench: Pour the reaction mixture into 500 mL of ice-cold water containing 1% sodium
bisulfite (
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) to quench excess bromine.

« |solation: A pale yellow precipitate will form.[1] Filter the solid using a Buchner funnel.

 Purification: Recrystallize the crude solid from Ethanol or Methanol to yield needle-like
crystals.

o Expected Yield: 85-92%.

Method B: Fries Rearrangement (Total Synthesis)

Best for: Industrial scale-up, cost optimization, or when specific substitution patterns are
required from basic phenols.

Reaction Logic

This route involves a two-step sequence. First, the O-acylation of 2-bromo-4-chlorophenol
creates an ester.[1] Second, a Lewis Acid-catalyzed Fries rearrangement migrates the benzoyl
group to the ortho position.

o Regioselectivity: The starting phenol has substituents at 2 (Br) and 4 (Cl). The ester group is
at 1. The Fries rearrangement typically targets ortho or para. Since para (4) is blocked by CI
and one ortho (2) is blocked by Br, the acyl group migrates exclusively to the remaining ortho
position (6).

» Renumbering Note: The product is named as a benzophenone. The carbon attached to the
carbonyl becomes C1. The OH is at C2.[2][3] The Br (originally at 2) becomes C3. The ClI
(originally at 4) becomes Cb.

Reagents & Catalysts
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Reagent Role Equiv. Notes

2-Bromo-4- ) ]
Starting Material 1.0 CAS: 695-96-5
chlorophenol

Benzoyl Chloride Acylating Agent 11 Moisture sensitive.[1]

Aluminum Chloride (

Lewis Acid Catalyst 15-2.0 Must be anhydrous.[1]
)
Pyridine Base (Step 1) 1.2 For esterification.[1]
High boiling point
Chlorobenzene Solvent (Step 2) 5-10V allows rearrangement.

[1]

Step-by-Step Protocol
Step 1: Esterification

e Dissolution: Dissolve 2-Bromo-4-chlorophenol (20.7 g, 100 mmol) in Dichloromethane (DCM,
150 mL). Add Pyridine (9.7 mL, 120 mmol).

o Acylation: Cool to 0 °C. Add Benzoyl Chloride (12.8 mL, 110 mmol) dropwise.
o Workup: Stir at RT for 2 hours. Wash with 1N HCI, then saturated

, then Brine. Dry over

and concentrate to yield 2-bromo-4-chlorophenyl benzoate.[1]

Step 2: Fries Rearrangement

e Setup: Use a flame-dried flask under Nitrogen atmosphere.
e Mixing: Dissolve the ester (from Step 1) in Chlorobenzene (100 mL).
o Catalyst Addition: Add Aluminum Chloride (

, 20.0 g, 150 mmol) in portions. The reaction is exothermic; control temperature < 30 °C
during addition.
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» Rearrangement: Heat the mixture to 120-135 °C for 3—6 hours.
o Mechanism:[4][5][6][7][8] The

coordinates to the ester oxygen, cleaving the acyl bond to form an acylium ion / aluminum
phenolate ion pair, which recombines at the ortho position.

e Hydrolysis: Cool to RT. Pour the mixture onto crushed ice/HCI (conc.) to decompose the
Aluminum complex.

o Extraction: Separate the organic layer.[2] Extract the aqueous layer with DCM. Combine
organics, dry, and concentrate.[2][7]

 Purification: The product may require column chromatography (Silica, Hexane/DCM
gradient) or recrystallization from Ethanol to remove any unreacted ester or para-migrated
byproducts (though unlikely here).

o Expected Yield: 70—-80%.

Workflow Visualization

. Step 1 Esterification Acyimigration o, I PR el A Complex Breakdown | Hydrolysis
SIS 2 ] (Benzoyl CI/ Pyridine) _Bromo-4-chlorophenyl benzoate (AICI3 / 130°C) (Ice / HCI)

Click to download full resolution via product page
Figure 2: Process flow for the Fries Rearrangement pathway (Method B).
Safety & Handling
e Bromine (

): Highly corrosive and toxic.[1] Causes severe burns.[1] Use only in a well-ventilated fume
hood.[1] Wear double nitrile gloves.[1]

e Aluminum Chloride (

): Reacts violently with water to release HCI gas.[1] Handle under inert atmosphere.
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e Benzoyl Chloride: Lachrymator. Avoid inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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